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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 3-
Bromo-4-fluoro-2-methylbenzaldehyde, a substituted aromatic aldehyde of interest in
synthetic chemistry and drug discovery. Given the limited publicly available data for this specific
isomer (CAS No. 1784360-02-6), this document synthesizes known information and provides
comparative data from closely related isomers to offer predictive insights and a broader
understanding of its chemical nature.

Chemical Identity and Structure

3-Bromo-4-fluoro-2-methylbenzaldehyde is a polysubstituted benzaldehyde derivative. The
strategic placement of bromo, fluoro, and methyl groups on the aromatic ring, in addition to the
aldehyde functionality, creates a unique electronic and steric environment. This substitution
pattern is crucial for its reactivity and potential applications as a building block in the synthesis
of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

[2]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13558595#bc-rfq
https://www.benchchem.com/product/b13558595/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-4-fluoro-2-methylbenzaldehyde
https://www.benchchem.com/product/b13558595/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-4-fluoro-2-methylbenzaldehyde
https://www.benchchem.com/product/b13558595/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-4-fluoro-2-methylbenzaldehyde
https://eureka.patsnap.com/patent-CN109912396A
https://pdf.benchchem.com/113/The_Evolving_Synthesis_of_Substituted_Benzaldehydes_A_Technical_Guide_to_Discovery_and_Methodology.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13558595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The aldehyde group is a versatile functional handle for a wide range of chemical
transformations, while the halogen substituents (bromine and fluorine) provide sites for cross-
coupling reactions and can modulate the molecule's pharmacokinetic properties.

Molecular Structure:
Caption: Chemical structure of 3-Bromo-4-fluoro-2-methylbenzaldehyde.

Physicochemical Properties

Detailed experimental data for 3-Bromo-4-fluoro-2-methylbenzaldehyde is not extensively
reported. However, key properties can be summarized from supplier data sheets and inferred
from related compounds.

Table 1: Physical and Chemical Properties of 3-Bromo-4-fluoro-2-methylbenzaldehyde and
Related Isomers
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3-Bromo-4-fluoro-
2-

3-Bromo-4-

3-Bromo-2-fluoro-

Property fluorobenzaldehyd
methylbenzaldehyd methylbenzaldehyd
e
e e
CAS Number 1784360-02-6 77771-02-9[3] 1373223-13-2[4][5]
Molecular Formula CsHeBrFO C7H4BrFO[3] CsHeBrFO
Molecular Weight 217.04 g/mol 203.01 g/mol [3] 217.04 g/mol [5]

Solid or semi-solid or

Physical Form o Crystals Solid
liquid[6]
Melting Point Not reported 31-33°C Not reported
- _ 138-139 °C at 2.5
Boiling Point Not reported Not reported
mmHg
Purity 95%6] =298% 97%][5]
N Inert atmosphere, 2-8 . 4°C, stored under
Storage Conditions Ambient

°Cl[6]

nitrogen

Solubility

Insoluble in water
(predicted)

Insoluble in water[3]

Not reported

The addition of a methyl group in 3-Bromo-4-fluoro-2-methylbenzaldehyde compared to 3-
Bromo-4-fluorobenzaldehyde increases the molecular weight and is expected to influence its
melting and boiling points. The physical state being described as potentially liquid or semi-solid
suggests a relatively low melting point, possibly near room temperature.[6]

Synthesis and Reactivity

While a specific, peer-reviewed synthesis for 3-Bromo-4-fluoro-2-methylbenzaldehyde is not
readily available, a common approach for synthesizing similar substituted benzaldehydes
involves the electrophilic bromination of a corresponding fluorobenzaldehyde precursor.

A representative protocol for a related compound, 3-bromo-4-fluorobenzaldehyde, involves the
bromination of 4-fluorobenzaldehyde.[7] Another patented method utilizes sodium hypochlorite
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and sodium bromide, offering a greener alternative to using elemental bromine.[1][8]

Representative Synthetic Workflow (Hypothetical for the
target compound)

This workflow is based on established methods for halogenation of substituted benzaldehydes.

Start: 4-Fluoro-2-methylbenzaldehyde
Substrate

Electrophilic Aromati Aqueous Workup 0 Pgrr'ﬂgf;l'“oznaﬂon Product: 3-Bromo-4-fluoro-
Reagents Substitution Reactio & Extraction 9. C1Y: 2-methylbenzaldehyde
or Chromatography)

Brominating Agent
(e.g., NBS or Br2)
+ Acid Catalyst

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of the target compound.

The reactivity of 3-Bromo-4-fluoro-2-methylbenzaldehyde is dominated by the aldehyde
group, which can undergo nucleophilic addition, condensation reactions (e.g., to form Schiff
bases or hydrazones), and oxidation or reduction.[9] The bromo-substituent is a key functional
group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira),
allowing for the introduction of carbon-carbon or carbon-heteroatom bonds. This dual reactivity
makes it a valuable intermediate in combinatorial chemistry and the synthesis of compound
libraries for drug screening.

Applications in Research and Development

Substituted benzaldehydes are fundamental building blocks in organic synthesis.[2] Their
derivatives are integral to a wide range of biologically active compounds.

o Pharmaceutical Development: The benzaldehyde scaffold is present in numerous
therapeutic agents. The specific substitution pattern of 3-Bromo-4-fluoro-2-
methylbenzaldehyde makes it a candidate for synthesizing novel inhibitors, modulators, or
other pharmacologically active molecules. Nitrogen-containing heterocyclic compounds
derived from substituted benzaldehydes, such as benzimidazoles, have shown promise as
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inhibitors for conditions like Alzheimer's disease.[10] Alkoxy-substituted benzaldehydes are
key intermediates for various pharmaceutical ingredients.[11]

o Agrochemicals: Halogenated aromatic compounds are widely used in the development of
pesticides and herbicides. 3-Bromo-4-fluorobenzaldehyde is a known intermediate for
pyrethroid insecticides like cyfluthrin.[7]

o Materials Science: Aromatic aldehydes are used in the synthesis of polymers, dyes, and
other functional materials. The reactivity of the aldehyde and the potential for modification via
the bromo-group allow for its incorporation into larger, complex molecular architectures.[9]

Safety and Handling

As a laboratory chemical, 3-Bromo-4-fluoro-2-methylbenzaldehyde and its isomers should
be handled with appropriate care, following standard safety protocols.

Table 2: GHS Hazard Information

Hazard Statement Code Description

Harmful if swallowed H302 May cause harm if ingested.

s Contact with skin may cause
Causes skin irritation H315

irritation.
] S Contact with eyes may cause
Causes serious eye irritation H319 - o
significant irritation.
Inhalation of dust or vapors
May cause respiratory irritation ~ H335 may irritate the respiratory

tract.

Data sourced from Sigma-Aldrich for CAS 1784360-02-6[6] and supported by data for related
isomers.[12][13][14]

Recommended Personal Protective Equipment (PPE)
and Handling Procedures:
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» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
NIOSH standards.[13][14]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
should be inspected before use and disposed of properly after handling.[15]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[14]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved particulate
respirator (e.g., N95).[15]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[12]

Storage and Stability:

The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated
place.[3] Some suppliers recommend storage under an inert atmosphere (e.g., nitrogen or
argon) at refrigerated temperatures (2-8 °C) to ensure long-term stability.[6] The material may
be air-sensitive.[12]
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Caption: Recommended safety and handling workflow for the compound.

Conclusion

3-Bromo-4-fluoro-2-methylbenzaldehyde is a specialized chemical intermediate with
significant potential in synthetic organic chemistry. While detailed characterization data remains
sparse in the public domain, its structural features suggest it is a valuable building block for
creating novel molecules in drug discovery and materials science. Researchers working with
this compound should rely on the safety information provided and can use the properties of
related isomers as a guide for predicting its behavior and developing experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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